Cas no 2138193-20-9 (3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid)

• Product Name: 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid
• CAS No: 2138193-20-9
• MF: C₇H₁₁Cl₂NO₂
• MW: 212.073740243912
• CID: 5895500
• PubChem ID: 165961497
• Update Time: 2025-10-20

3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid
• EN300-1083112
• 2138193-20-9
• 3-amino-2-[(2,2-dichlorocyclopropyl)methyl]propanoic acid

• Inchi： 1S/C7H11Cl2NO2/c8-7(9)2-5(7)1-4(3-10)6(11)12/h4-5H,1-3,10H2,(H,11,12)
• InChI Key： DJNJWDXRPXPSMN-UHFFFAOYSA-N
• SMILES： ClC1(CC1CC(C(=O)O)CN)Cl

Computed Properties

• Exact Mass: 211.0166840g/mol
• Monoisotopic Mass: 211.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid

Introduction to 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid (CAS No. 2138193-20-9)

3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid, identified by the CAS number 2138193-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural motif, which includes a cyclopropyl ring substituted with two chlorine atoms and an amine functional group at the third carbon position. The presence of these structural features imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid consists of a propanoic acid backbone with an amino group at one end and a substituted cyclopropyl ring attached to the second carbon. The dichloro substitution on the cyclopropyl ring enhances the electrophilicity of the molecule, making it a versatile building block for further functionalization. This structural design allows for diverse chemical transformations, including nucleophilic additions, condensation reactions, and cyclization processes, which are pivotal in constructing more complex pharmacophores.

In recent years, there has been growing interest in exploring the potential applications of 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid in drug discovery and medicinal chemistry. The compound's unique structural features have been leveraged in the synthesis of various bioactive molecules. For instance, its ability to serve as a precursor for peptidomimetics has been highlighted in studies aimed at developing inhibitors of protease enzymes. These enzymes are often targeted in the treatment of inflammatory diseases and cancer due to their critical roles in cellular signaling pathways.

One notable area where 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid has shown promise is in the development of antimicrobial agents. The dichlorocyclopropyl moiety exhibits interesting interactions with biological targets, particularly bacterial enzymes involved in cell wall synthesis. Researchers have utilized this compound as a scaffold to design novel antibiotics that can overcome existing resistance mechanisms. The amine group also provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of the resulting compounds.

The synthesis of 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the chlorination of cyclopropane derivatives followed by nucleophilic substitution to introduce the amino group. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and yield. These synthetic strategies underscore the compound's importance as a versatile intermediate in industrial-scale pharmaceutical production.

From a computational chemistry perspective, 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid has been studied to understand its electronic structure and reactivity. Molecular modeling simulations have revealed insights into how the dichloro substitution affects the molecule's dipole moment and polarizability. These insights are crucial for predicting its behavior in biological systems and for designing more effective derivatives. Additionally, density functional theory (DFT) calculations have been used to optimize reaction pathways for its synthesis, providing theoretical validation for experimental approaches.

The pharmacokinetic properties of derivatives derived from 3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid are also under investigation. Studies have focused on optimizing solubility, bioavailability, and metabolic stability to enhance their therapeutic efficacy. For example, prodrugs based on this scaffold have been explored to improve oral absorption while minimizing systemic toxicity. Such efforts align with current trends in drug development aimed at achieving targeted delivery and reduced side effects.

In conclusion,3-amino-2-(2,2-dichlorocyclopropyl)methylpropanoic acid (CAS No. 2138193-20-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its applications span across multiple therapeutic areas, including antimicrobial agents and peptidomimetics. As research continues to uncover new synthetic methodologies and pharmacological applications,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.